Cas no 338777-36-9 (4-chloro-N-(3-cyanothiophen-2-yl)benzamide)

4-chloro-N-(3-cyanothiophen-2-yl)benzamide structure
338777-36-9 structure
Product Name:4-chloro-N-(3-cyanothiophen-2-yl)benzamide
CAS No:338777-36-9
Molecular Formula:C12H7ClN2OS
Molecular Weight:262.714780092239
CID:6786974
PubChem ID:3809551

4-chloro-N-(3-cyanothiophen-2-yl)benzamide Properties

Names and Identifiers

    • 5N-815
    • MFCD01316170
    • 338777-36-9
    • AKOS001380296
    • 4-chloro-N-(3-cyano-2-thienyl)benzenecarboxamide
    • 4-chloro-N-(3-cyanothiophen-2-yl)benzamide
    • InChIKey: UVKHKMHWWOHXAZ-UHFFFAOYSA-N
    • Inchi: 1S/C12H7ClN2OS/c13-10-3-1-8(2-4-10)11(16)15-12-9(7-14)5-6-17-12/h1-6H,(H,15,16)
    • SMILES: ClC1C=CC(=CC=1)C(NC1=C(C#N)C=CS1)=O

Computed Properties

  • Exact Mass: 261.9967617g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 261.9967617g/mol
  • Heavy Atom Count: 17
  • Complexity: 333
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.7
  • Topological Polar Surface Area: 81.1Ų

4-chloro-N-(3-cyanothiophen-2-yl)benzamide Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1630176-1mg
4-Chloro-N-(3-cyanothiophen-2-yl)benzamide
338777-36-9 98%
1mg
¥473.00

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